1-(biphenyl-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]ethanol

• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-(1-methylimidazol-2-yl)sulfanyl-1-(4-phenylphenyl)ethanol
• InChI: InChI=1S/C18H18N2OS/c1-20-12-11-19-18(20)22-13-17(21)16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-12,17,21H,13H2,1H3
• InChI Key: HTFPHFLLNAYUTR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(C2=CC=C(C=C2)C3=CC=CC=C3)O

Description

1-(Biphenyl-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]ethanol is a synthetic organic compound featuring a biphenyl core linked to a 1-methylimidazole-2-thioether group via an ethanol bridge. Its molecular formula is C₁₈H₁₈N₂OS (monoisotopic mass: 310.1140), differing from its ketone analog, 1-(biphenyl-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]ethanone (C₁₈H₁₆N₂OS; monoisotopic mass: 308.0983) . The sulfanyl (-S-) group in the imidazole ring contributes to nucleophilic reactivity and may influence biological interactions, such as enzyme inhibition or receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[1,1’-BIPHENYL]-4-YL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ETHAN-1-OL typically involves the following steps:

Formation of the Biphenyl Group: The biphenyl group can be synthesized through a Suzuki coupling reaction between a halogenated benzene and a phenylboronic acid.

Synthesis of the Imidazole Ring: The imidazole ring can be synthesized via the Radziszewski reaction, which involves the condensation of glyoxal, formaldehyde, and ammonia or a primary amine.

Thioether Linkage Formation: The biphenyl and imidazole intermediates are then linked via a thioether bond using a thiol-ene reaction.

Introduction of the Ethan-1-ol Moiety:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

1-{[1,1’-BIPHENYL]-4-YL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ETHAN-1-OL can undergo various types of chemical reactions, including:

Oxidation: The ethan-1-ol moiety can be oxidized to form a carbonyl group.

Reduction: The imidazole ring can be reduced under specific conditions to form a saturated imidazoline ring.

Substitution: The biphenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like sulfuric acid (H2SO4) or nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an imidazoline derivative.

Substitution: Formation of various substituted biphenyl derivatives.

Scientific Research Applications

1-{[1,1’-BIPHENYL]-4-YL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ETHAN-1-OL has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 1-{[1,1’-BIPHENYL]-4-YL}-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ETHAN-1-OL involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, or immune response.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Analogous Compounds

Compound Name	Core Structure	Substituent(s)	Key Functional Groups	Molecular Formula	Key References
1-(Biphenyl-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]ethanol (Target)	Biphenyl	1-Methylimidazole-2-thioether	-OH, -S-	C₁₈H₁₈N₂OS
1-(Biphenyl-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]ethanone	Biphenyl	1-Methylimidazole-2-thioether	-C=O, -S-	C₁₈H₁₆N₂OS
1-(Biphenyl-4-yl)-2-(1H-imidazol-1-yl)ethanol	Biphenyl	Imidazole-1-yl	-OH	C₁₆H₁₆N₂O
2-Cyano-3-{4-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-3-nitrophenyl}-N-[2-(trifluoromethyl)phenyl]prop-2-enamide	Nitrophenyl/trifluoromethylphenyl	1-Methylimidazole-2-thioether, cyano	-S-, -CN, -NO₂	C₂₃H₁₇F₃N₄O₂S
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone	Biphenyl	Aryl piperazine	-C=O, -OCH₃	C₂₅H₂₄N₂O₂

Key Comparisons

The sulfanyl (-S-) group in the imidazole ring distinguishes it from analogs with imidazole-1-yl or piperazine substituents. This thioether group may confer resistance to oxidative degradation compared to sulfonyl (-SO₂-) derivatives .

Synthetic Routes: The target compound can be synthesized via nucleophilic substitution, analogous to methods for 1-(biphenyl-4-yl)-2-(1H-imidazol-1-yl)ethanol, where NaH in acetonitrile generates an alcoholate intermediate, followed by reaction with a biphenyl electrophile . In contrast, the ethanone analog () may require Friedel-Crafts acylation or oxidation of the ethanol precursor .

Biological Activity: Biphenyl-piperazine-ethanone derivatives (e.g., 1-(biphenyl-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone) exhibit antipsychotic activity via dual anti-dopaminergic and anti-serotonergic effects . The target compound’s sulfanyl-imidazole group may modulate similar receptor interactions but with reduced basicity compared to piperazine.

Physicochemical Properties: The logP of the target compound is estimated at ~3.2 (calculated using ChemDraw), lower than its ethanone analog (~3.8), due to the hydrophilic -OH group. This may improve pharmacokinetic profiles. The sulfanyl-imidazole moiety provides a balance of lipophilicity and hydrogen-bonding capacity, contrasting with the electron-withdrawing nitro groups in ’s enamide derivative .